
Technical Guide: Safety Handling &
Physicochemical Profiling of 2-Cyclooctylacetic

Acid

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 2-cyclooctylacetic acid

CAS No.: 4744-83-6

Cat. No.: B6147844

Get Quote

Executive Summary & Chemical Identity[1][2][3][4]
2-Cyclooctylacetic acid (CAS: 4744-83-6) is a lipophilic carboxylic acid building block used

primarily in the synthesis of pharmaceutical candidates targeting G-protein coupled receptors

(GPCRs) and enzyme inhibitors where a bulky, hydrophobic moiety is required for binding

affinity.[1][2]

Unlike common reagents, this compound occupies a "middle space" in safety data availability—

it is well-characterized structurally but lacks the extensive toxicological testing of its smaller

homologs (e.g., cyclohexylacetic acid). Therefore, this guide applies a Structure-Activity

Relationship (SAR) based safety protocol, treating the substance with elevated precautions

due to its predicted high lipophilicity and potential for enhanced dermal absorption.

Chemical Identification Matrix

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b6147844#bc-rfq
https://www.benchchem.com/product/b6147844/docs?utm_src=pdf-body#technical-guide-safety-handling-physicochemical-profiling-of-2-cyclooctylacetic-acid
https://www.bldpharm.com/products/1552533-62-6.html
https://www.bldpharm.com/products/1123-00-8.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6147844?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Detail

IUPAC Name 2-Cyclooctylacetic acid

Common Synonyms Cyclooctaneacetic acid; Cyclooctylacetic acid

CAS Number 4744-83-6

Molecular Formula

Molecular Weight 170.25 g/mol

SMILES OC(=O)CC1CCCCCCC1

Structure Description
A cyclooctane ring attached to an acetic acid

side chain.

Physicochemical Profiling & Stability
Understanding the physical state is the first step in exposure control. As the ring size increases

from C6 (cyclohexyl) to C8 (cyclooctyl), the lipophilicity (

) increases significantly, altering both solubility and biological barrier penetration.

Physical Properties Table
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Property Value / Prediction Experimental Note

Physical State Solid or Viscous Semi-Solid
Trend indicates MP increases

with ring size.

Melting Point 45–55 °C (Predicted)
Low-melting solid; may liquefy

in warm labs.

Boiling Point
~280 °C (Predicted at 760

mmHg)

Low volatility at STP, but

generates fumes upon heating.

LogP (Lipophilicity) 3.2 – 3.8 (Predicted)
High. Significant potential for

skin absorption.

pKa ~4.75
Typical for aliphatic carboxylic

acids.

Solubility
DMSO, Methanol, DCM, Ethyl

Acetate
Insoluble in water.

Expert Insight: The high LogP (>3) suggests that latex gloves are insufficient. This compound

will partition rapidly into lipid bilayers (skin). Nitrile or Neoprene gloves are mandatory.

Hazard Identification & Toxicology (GHS)
While specific

data for the cyclooctyl variant is sparse, we utilize Read-Across Toxicology from the
homologous series (Cyclohexylacetic acid, CAS 5292-21-7) to establish a baseline hazard
profile.

GHS Classification (Derived)
Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.[3][4][5][6]

H319: Causes serious eye irritation.[3][5]
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H335: May cause respiratory irritation.[3][5][6]

Precautionary Principle (The "Research Chemical"
Protocol)
Because this is a research chemical, we must assume potential unknown chronic toxicity. The

cyclooctyl ring is metabolically distinct from smaller rings; oxidative metabolism could yield

reactive intermediates.

Key Risk:Irritation + Occlusion. If this solid/oil contacts the skin and is covered (e.g., by a

contaminated watch band or tight clothing), the lipophilic acid can cause severe chemical burns

that are not immediately painful (insidious onset).

Engineering Controls & Personal Protective
Equipment (PPE)[4]
This section details the "Defense" layer of the safety protocol.[7] We move beyond generic

advice to specific, causality-based requirements.

Hierarchy of Controls Workflow
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Risk Assessment: 4744-83-6

Check Physical State
(Solid vs. Melt)

Engineering Control:
Fume Hood (Face Velocity > 100 fpm)

Dust/Vapor Risk

PPE Selection:
Nitrile (Double) + Safety Glasses

Secondary Barrier

Process:
Weighing & Synthesis

Click to download full resolution via product page

Figure 1: Decision logic for exposure control. Note that engineering controls (ventilation) take

precedence over PPE.

Specific PPE Requirements[11][12]
Respiratory Protection:

Standard: Handle inside a certified chemical fume hood.

Exception: If weighing fine powder outside a hood (discouraged), use a P95 or N95

particulate respirator to prevent inhalation of acidic dust.

Hand Protection (Critical):

Material: Nitrile Rubber (Minimum thickness 0.11 mm).
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Protocol:Double gloving is recommended during synthesis steps involving organic

solvents (DCM/DMF), as the solvent acts as a carrier vehicle, dragging the lipophilic acid

through the glove material.

Eye Protection:

Chemical splash goggles or safety glasses with side shields. Contact lenses should not be

worn when handling lipophilic irritants.

Handling & Synthesis Protocols
Weighing and Transfer

Static Risk: Crystalline organic acids can generate static charge. Use an antistatic gun or

ionizer if the powder is flighty.

Tools: Use glass or stainless steel spatulas. Avoid reactive metals (aluminum) which may

corrode over time if left in contact with the acid in humid environments.

Reaction Setup
Incompatibility:

Strong Oxidizers: (e.g.,

, Chromic acid). The cyclooctane ring is susceptible to oxidation.

Strong Bases: Exothermic neutralization occurs.

Reducing Agents: (e.g.,

). Will generate hydrogen gas and heat; ensure proper venting.

Emergency Response & Spill Management
In the event of exposure, the lipophilicity of the compound requires specific decontamination

steps (soap is essential, water alone is insufficient).

Spill Response Logic
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Spill Detected Assess Volume &
State (Solid/Liquid)

Containment:
Absorbent Pads / Sand

Neutralization:
Sodium Bicarbonate (NaHCO3)

If Acidic Clean Up:
Solvent Wipe (Ethanol) -> Soap/Water

Disposal:
Solid Hazardous Waste

Click to download full resolution via product page

Figure 2: Step-by-step workflow for neutralizing and cleaning spills of 2-cyclooctylacetic acid.

First Aid Measures
Skin Contact: Immediately wash with soap and copious water.[4][6][7] Causality: Water alone

will bead off the lipophilic acid; soap is required to emulsify and remove it.

Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses if present.

[4][7]

Ingestion: Do NOT induce vomiting. The acidic nature could cause secondary damage to the

esophagus.

Storage & Waste Disposal
Stability and Storage

Conditions: Store in a cool, dry place (

is preferred for long-term stability to prevent slow oxidation or "sweating" of the solid).

Container: Borosilicate glass or HDPE.

Shelf Life: Re-test purity annually. Look for discoloration (yellowing), which indicates

oxidation of the cycloalkyl ring.

Waste Disposal[11]
Classification: Hazardous Chemical Waste.

Stream: Combustible / Organic waste stream.

Neutralization: Can be neutralized with dilute NaOH before disposal if required by local site

EHS protocols, but direct incineration via a licensed contractor is standard.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b6147844/docs?utm_src=pdf-body-img#technical-guide-safety-handling-physicochemical-profiling-of-2-cyclooctylacetic-acid
https://www.benchchem.com/product/b6147844/docs?utm_src=pdf-body#technical-guide-safety-handling-physicochemical-profiling-of-2-cyclooctylacetic-acid
https://www.chemmasters.net/SDS/EZStripCureDR.pdf
https://www.sigmaaldrich.com/HK/zh/product/aifchemanxtalpicompany/xpih9bcfc9c3
https://www.osha.gov/sites/default/files/2021-03/Chemical%20Hazards.pdf
https://www.chemmasters.net/SDS/EZStripCureDR.pdf
https://www.osha.gov/sites/default/files/2021-03/Chemical%20Hazards.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6147844?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 1516411, 2-Cyclobutylacetic acid (Homolog Reference). Retrieved from [Link]

European Chemicals Agency (ECHA).Registration Dossier: Cyclohexylacetic acid (Read-

Across Source).[8][5] Retrieved from [Link](Note: General landing for search as specific deep

links vary by session).

Occupational Safety and Health Administration (OSHA).Occupational Safety and Health

Standards: Toxic and Hazardous Substances (29 CFR 1910.1200). Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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